Cas no 1095558-71-6 (all-cis-5,8,11,14,17,20-Tricosahexaenoic acid)

• Product Name: all-cis-5,8,11,14,17,20-Tricosahexaenoic acid
• CAS No: 1095558-71-6
• MF: C₂₃H₃₄O₂
• MW: 342.51
• CID: 5092300
• PubChem ID: 101499119
• Update Time: 2024-11-05

all-cis-5,8,11,14,17,20-Tricosahexaenoic acid Chemical and Physical Properties

Names and Identifiers

• 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-TRICOSAHEXAENOIC ACID
• all-cis-5,8,11,14,17,20-Tricosahexaenoic acid
• 1095558-71-6

• Inchi： 1S/C23H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-22H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChI Key： GGTVEFDAPOKWMQ-KUBAVDMBSA-N
• SMILES： CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 342.255880323g/mol
• Monoisotopic Mass: 342.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids